3-(Trifluoromethyl)mandelic acid

• IUPAC Name: 2-hydroxy-2-[3-(trifluoromethyl)phenyl]acetic acid
• InChI: InChI=1S/C9H7F3O3/c10-9(11,12)6-3-1-2-5(4-6)7(13)8(14)15/h1-4,7,13H,(H,14,15)
• InChI Key: WECBNRQPNXNRSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(C(=O)O)O
• Molecular Formula: C9H7F3O3
• DSSTOX Substance ID: DTXSID80956374
• Molecular Weight: 220.14 g/mol
• CAS RN: 349-10-0

Description

3-(Trifluoromethyl)mandelic acid, also known as TFMMA, is a chemical compound that has gained attention in the scientific community due to its unique properties and potential applications. This compound is a derivative of mandelic acid, which is a widely used chiral building block in organic synthesis. TFMMA has a trifluoromethyl group attached to the benzene ring, which makes it a valuable tool for medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

• Agrochemical and Pharmaceutical Industries

  • Summary of Application : Trifluoromethylpyridines (TFMP) and its derivatives, which can be synthesized from 3-(Trifluoromethyl)mandelic acid, are used in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests.
  • Methods of Application : The products can be reduced to 3-(trifluoromethyl)pyridine (3-TF) by catalytic hydrogenolysis and then fed back into the reactor to reduce overall production costs.
  • Results or Outcomes : More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval.

• Proteomics Research

  • Summary of Application : 3-(Trifluoromethyl)mandelic acid is used in proteomics research.
  • Methods of Application : The specific methods of application in proteomics research are not provided in the source.
  • Results or Outcomes : The outcomes of the application in proteomics research are not provided in the source.

• Chemical Synthesis

  • Summary of Application : 3-(Trifluoromethyl)mandelic acid is used in the synthesis of various chemical compounds.
  • Methods of Application : The specific methods of application in chemical synthesis are not provided in the source.
  • Results or Outcomes : The outcomes of the application in chemical synthesis are not provided in the source.

• Biochemical Research

  • Summary of Application : 3-(Trifluoromethyl)mandelic acid is used in biochemical research.
  • Methods of Application : The specific methods of application in biochemical research are not provided in the source.
  • Results or Outcomes : The outcomes of the application in biochemical research are not provided in the source.

Synthesis routes and methods

Procedure details

A solution of 3-trifluoromethylbenzaldehyde (69.2 g) in ether (250 ml) was shaken with a solution of sodium metabisulphite (84.5 g) in water (85 ml). The mixture was cooled in the refrigerator overnight, the solid was collected, washed with a little propan-2-ol and dried (120 g). The bisulphite addition complex was suspended in a mixture of water (70 ml) and ether (250 ml) with rapid stirring during the addition of a solution of potassium cyanide (28.5 g) in water (85 ml). The mixture was stirred until all the solid was dissolved and the two layers were clear (ca 2 h). The ethereal layer was separated, evaporated and hydrochloric acid (400 ml) was added. The mixture was stirred on the steam bath for 5 h, cooled. The residue was taken up in the minimum amount of 4N sodium hydroxide solution, washed with ether, acidified with hydrochloric acid and extracted into chloroform. The chloroform extracts were dried and evaporated to an oil (61.8 g) which crystallised on standing.